Cas no 2580198-69-0 (3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid)

• Product Name: 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid
• CAS No: 2580198-69-0
• MF: C₂₁H₁₅ClN₂O₄
• MW: 394.807804346085
• CID: 5660630
• PubChem ID: 165894069
• Update Time: 2025-06-10

3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-4-carboxylic acid
• EN300-27724085
• 2580198-69-0
• 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid

• Inchi： 1S/C21H15ClN2O4/c22-18-16(20(25)26)9-10-23-19(18)24-21(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： GNAJMKWIOPFZFE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.0720347g/mol
• Monoisotopic Mass: 394.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid

Introduction to 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid (CAS No. 2580198-69-0)

3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid, identified by the chemical compound code CAS No. 2580198-69-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its pyridine core, which is a fundamental structural motif in many bioactive molecules. The presence of a chloro substituent at the 3-position and an amino group modified with a fluoren-9-yl methoxycarbonyl moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The fluoren-9-yl methoxycarbonyl group, in particular, is a protecting group commonly employed in peptide synthesis but has also been explored for its potential in enhancing the solubility and metabolic stability of bioactive molecules. When integrated into the pyridine framework of this compound, it may contribute to improved pharmacokinetic profiles, which is a critical factor in the development of novel therapeutic agents. The pyridine core itself is well-documented for its role in medicinal chemistry, often serving as a scaffold for ligands targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater precision. The structural features of 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid suggest potential applications in modulating enzyme activity and receptor binding, particularly in the context of inflammatory diseases and cancer research. For instance, pyridine derivatives have been widely studied for their inhibitory effects on kinases and other enzymes involved in signal transduction pathways.

In the realm of drug development, the synthesis of this compound represents a significant step forward due to its complex architecture. The introduction of multiple functional groups allows for diverse modifications, enabling chemists to fine-tune its properties for specific therapeutic applications. The chloro substituent at the 3-position can serve as a handle for further derivatization, while the amino group provides opportunities for conjugation with other bioactive molecules. These features make it an attractive building block for designing novel small-molecule drugs.

The fluoren-9-yl methoxycarbonyl moiety not only enhances the stability of the compound but also may influence its interaction with biological targets. Fluorene-based groups are known for their fluorescence properties, which can be exploited in diagnostic imaging techniques or as probes for studying molecular interactions. Additionally, the methoxycarbonyl group can be selectively removed under specific conditions, allowing for controlled release or activation of the compound's bioactivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-function relationships, particularly in understanding how modifications at specific positions within a molecule can impact its biological activity. The case of 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid exemplifies this principle, as each functional group contributes to its overall pharmacological profile. By systematically varying these groups, researchers can uncover novel therapeutic entities with optimized efficacy and minimal side effects.

The synthesis of this compound also highlights the growing importance of green chemistry principles in pharmaceutical manufacturing. Modern synthetic strategies aim to minimize waste and improve atom economy, ensuring that processes are both environmentally sustainable and economically viable. The use of efficient catalytic methods and solvent-free reactions has become increasingly prevalent, reflecting a broader shift toward sustainable practices in chemical synthesis.

Furthermore, computational methods play an indispensable role in guiding synthetic routes and predicting potential challenges during production. Advanced software tools can simulate reaction mechanisms and optimize conditions for maximum yield and purity. This integration of computational chemistry with experimental work has accelerated the pace at which new compounds like 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid can be developed and tested.

In conclusion, 3-chloro-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-4-carboxylic acid (CAS No. 2580198-69-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers numerous opportunities for further exploration in drug discovery, particularly in areas such as oncology and inflammation research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.